Cas no 122135-77-7 (1,2-Propanediol,1,1-bis(4-chlorophenyl)-)

• Product Name: 1,2-Propanediol,1,1-bis(4-chlorophenyl)-
• CAS No: 122135-77-7
• MF: C₁₅H₁₄Cl₂O₂
• MW: 297.176462650299
• CID: 169639
• PubChem ID: 3078705
• Update Time: 2025-04-19

1,2-Propanediol,1,1-bis(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,1,1-bis(4-chlorophenyl)-
• 1,1-bis(4-chlorophenyl)propane-1,2-diol
• BRN 3336593
• 4-06-00-06716 (Beilstein Handbook Reference)
• 1,2-Propanediol, 1,1-bis(4-chlorophenyl)-
• 122135-77-7
• 1,1-Bis(4-chlorophenyl)-1,2-propanediol
• DTXSID80924093

• Inchi： 1S/C15H14Cl2O2/c1-10(18)15(19,11-2-6-13(16)7-3-11)12-4-8-14(17)9-5-12/h2-10,18-19H,1H3
• InChI Key： QMKPIWKXLXVQEI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)Cl)(C(C)O)O

Computed Properties

• Exact Mass: 296.03722
• Monoisotopic Mass: 296.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.338
• Boiling Point: 460.2°Cat760mmHg
• Flash Point: 232.1°C
• Refractive Index: 1.612
• PSA: 40.46